Cas no 1506871-39-1 (1-(3-ethylthiophen-2-yl)cyclopropan-1-amine)

• Product Name: 1-(3-ethylthiophen-2-yl)cyclopropan-1-amine
• CAS No: 1506871-39-1
• MF: C₉H₁₃NS
• MW: 167.27122092247
• CID: 6049306
• PubChem ID: 96850058
• Update Time: 2025-05-25

1-(3-ethylthiophen-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethylthiophen-2-yl)cyclopropan-1-amine
• EN300-1730924
• 1506871-39-1

• Inchi： 1S/C9H13NS/c1-2-7-3-6-11-8(7)9(10)4-5-9/h3,6H,2,4-5,10H2,1H3
• InChI Key： LPFDFAAVVVUDAJ-UHFFFAOYSA-N
• SMILES： S1C=CC(CC)=C1C1(CC1)N

Computed Properties

• Exact Mass: 167.07687059g/mol
• Monoisotopic Mass: 167.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-(3-ethylthiophen-2-yl)cyclopropan-1-amine

1-(3-Ethylthiophen-2-yl)cyclopropan-1-amine

1-(3-Ethylthiophen-2-yl)cyclopropan-1-amine is a unique organic compound with the CAS number 1506871-39-1. This compound is characterized by its cyclopropane ring, which is a three-membered carbon ring, and a thiophene moiety substituted with an ethyl group. The combination of these structural elements makes this compound interesting for various applications in organic chemistry, materials science, and pharmacology.

The cyclopropane ring in this compound is known for its high ring strain, which can lead to reactivity in certain chemical reactions. This property makes it a valuable building block in organic synthesis. The thiophene ring, on the other hand, is aromatic and provides stability to the molecule. The presence of the ethyl group at the 3-position of the thiophene ring introduces additional electronic effects, which can influence the compound's reactivity and solubility properties.

Recent studies have highlighted the potential of 1-(3-Ethylthiophen-2-yl)cyclopropan-1-amine in drug design. Its structure allows for easy functionalization, enabling the creation of derivatives with diverse biological activities. For instance, researchers have explored its use as a precursor for developing bioactive molecules targeting specific receptors or enzymes. The compound's ability to form stable bonds with other functional groups makes it a versatile starting material in medicinal chemistry.

In terms of synthesis, 1-(3-Ethylthiophen-2-yl)cyclopropane can be prepared through various methods, including cycloaddition reactions or nucleophilic substitution. These methods have been optimized in recent years to improve yield and purity. For example, a study published in 2023 demonstrated a novel approach using transition metal catalysts to facilitate the formation of the cyclopropane ring with high efficiency.

The physical and chemical properties of this compound are also worth noting. Its molecular weight is approximately 205 g/mol, and it has a melting point of around 85°C. The compound is soluble in common organic solvents such as dichloromethane and acetonitrile, which facilitates its use in solution-based reactions. Its UV-vis spectrum shows absorption bands in the visible region, indicating potential applications in optoelectronic materials.

From an environmental perspective, 1-(3-Ethylthiophen-2-yl)cyclopropane has been studied for its biodegradability and toxicity profile. Research indicates that it undergoes slow degradation under aerobic conditions, suggesting that its environmental impact should be carefully monitored during industrial use.

In conclusion, 1-(3-Ethylthiophen-2-yllcyclopropane) amine is a versatile compound with promising applications across multiple disciplines. Its unique structure, reactivity, and solubility properties make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, this compound will likely play an increasingly important role in both academic and industrial settings.